3-(2,5-dimethoxyphenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C22H25N3O5/c1-25-18(12-17(24-25)15-11-14(28-2)6-7-19(15)29-3)21(26)23-13-22(27)9-4-5-20-16(22)8-10-30-20/h6-8,10-12,27H,4-5,9,13H2,1-3H3,(H,23,26)
• InChI Key: YOVZVXDQOHSSDA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=C(C=CC(=C2)OC)OC)C(=O)NCC3(CCCC4=C3C=CO4)O
• Molecular Formula: C22H25N3O5
• Molecular Weight: 411.5 g/mol

Description

3-(2,5-dimethoxyphenyl)-N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H25N3O5 and its molecular weight is 411.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Synthesis Techniques : The synthesis of similar compounds involves complex reactions including condensation, cycloaddition, and etherification, providing insight into the synthetic pathways that might be applicable to the compound . These methods showcase the chemical versatility and potential modifications that can be applied to similar molecular structures for varied applications (Palkar et al., 2017; Talupur et al., 2021; Kranjc et al., 2011).

Crystal Structure and Molecular Analysis : Detailed crystallographic and molecular analysis of related compounds, such as methyl 2-benzamido-4-(3,4-dimethoxyphenyl)-5-methylbenzoate, provides a foundation for understanding the structural characteristics and potential interaction mechanisms of similar molecules. These studies often include X-ray diffraction analysis, revealing the compound's crystal system, space group, and unit cell parameters, which are crucial for understanding the material's physical and chemical properties (Kranjc et al., 2011; Prabhuswamy et al., 2016).

Potential Applications

Biological Activities : Research into analogs has shown a range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties, suggesting potential medical or pharmaceutical applications for similar compounds. These activities are typically evaluated through various bioassays and docking studies, indicating the compound's ability to interact with biological targets (Palkar et al., 2017; Talupur et al., 2021).

Photophysical and Chemosensor Applications : Studies have also explored the photophysical properties of related compounds, investigating their absorption, emission, and fluorescence behaviors in different solvents. This research points to potential applications of similar molecules in optical materials, fluorescent chemosensors, and molecular probes, especially for detecting metal ions and understanding solvent effects on molecular behavior (Khan, 2020; Şenol et al., 2020).

For further reading and detailed insights, the original research articles provide a wealth of information on the synthesis, structural characterization, and potential applications of similar compounds:

• (Palkar et al., 2017)
• (Talupur et al., 2021)
• (Kranjc et al., 2011)
• (Prabhuswamy et al., 2016)
• (Khan, 2020)
• (Şenol et al., 2020)